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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410 Get Quote

An In-depth Technical Guide to the Solubility of Reactive Brown 18

This technical guide provides a comprehensive overview of the solubility of C.I. Reactive Brown

18 (CAS No. 12225-73-9), a vinyl sulfone-type azo dye. The information is intended for

researchers, scientists, and professionals in drug development and other fields where the

precise application of this dye is critical. This document outlines the dye's solubility

characteristics, factors influencing it, and detailed experimental protocols for its determination.

Introduction to Reactive Brown 18
Reactive Brown 18 is a synthetic organic dye belonging to the double azo, metal-complex

family.[1] It is classified as a reactive dye, meaning it forms a covalent bond with the substrate,

which is often a cellulosic fiber like cotton.[2] This chemical bonding provides high wash

fastness. One of its common commercial names is Remazol Brown GR.[3][4] The dye typically

appears as a brown powder or crystalline solid.[2] Its reactivity is attributed to the vinyl sulfone

group, which, under alkaline conditions, chemically reacts with the hydroxyl groups of cellulose.

Solubility Profile of Reactive Brown 18
The solubility of Reactive Brown 18 is a critical parameter for its application in dyeing and

printing processes, ensuring a uniform and consistent coloration.
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Reactive Brown 18 is characterized by its good solubility in water, which is essential for its use

in aqueous dyeing processes.[2] Vinyl sulfone reactive dyes, as a class, are known for their

high water solubility.

Factors Influencing Solubility
Several factors can significantly impact the solubility of Reactive Brown 18 in an aqueous

solution:

Temperature: Increasing the temperature of the water will accelerate the dissolution of the

dye.

Additives: The presence of certain additives can either enhance or reduce solubility.

Urea: Acts as a hydrotropic agent and can increase the solubility of the dye.

Electrolytes: The addition of salts, such as sodium chloride (NaCl) or sodium sulfate

(Na₂SO₄), which are commonly used in the reactive dyeing process to promote

exhaustion, will decrease the solubility of the dye.

pH: It is recommended to dissolve reactive dyes in a neutral solution. The simultaneous

addition of alkali with the dye should be avoided, as it can lead to hydrolysis of the dye,

rendering it unable to react with the fiber.

Quantitative Solubility Data
While specific quantitative solubility data for Reactive Brown 18 is not readily available in

published literature, data from closely related vinyl sulfone dyes and general industry standards

provide a reliable estimate. For applications such as printing or pad dyeing, a solubility of

approximately 100 g/L is often required. The table below summarizes the expected solubility

based on available information for this class of dyes.
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Solvent/Condition Expected Solubility (g/L) Notes

Water (20°C) 70 - 100
General range for vinyl sulfone

type reactive dyes.

Water (Hot) > 100
Solubility increases with

temperature.

Water with Urea Increased Urea enhances solubility.

Water with Electrolytes Decreased
The presence of salts like NaCl

or Na₂SO₄ reduces solubility.

Reference: C.I. Reactive

Brown 17
200 (at 20°C)

This value for a structurally

similar dye suggests that the

solubility of Reactive Brown 18

could potentially be higher

under optimal conditions.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for consistent application. Standardized methods

such as those from the International Organization for Standardization (ISO) and the American

Association of Textile Chemists and Colorists (AATCC) exist for this purpose. Below are

detailed protocols for two common methods.

Method 1: Filter Paper Spot Test (Qualitative to Semi-
Quantitative)
This is a simple and widely used method in industrial settings for quickly assessing the

solubility of a dye.

Principle: A solution of the dye at a known concentration is prepared and a drop is placed on

filter paper. If the dye is fully dissolved, it will chromatographically spread with the water,

leaving a uniform spot. If undissolved particles are present, they will be filtered out and

concentrate in the center of the spot.

Apparatus and Materials:
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Analytical balance

Beakers or flasks

Stirring plate and magnetic stir bars

Graduated cylinders or pipettes

Whatman No. 1 filter paper (or equivalent)

Drying oven (optional)

Reactive Brown 18 dye powder

Deionized water

Procedure:

Prepare a series of dye solutions at increasing concentrations (e.g., 50 g/L, 75 g/L, 100 g/L,

125 g/L, 150 g/L) in deionized water at a specified temperature (e.g., 25°C).

For each concentration, accurately weigh the dye powder and add it to a known volume of

water in a beaker with a magnetic stir bar.

Stir the solution for a fixed period (e.g., 10-15 minutes) to ensure adequate time for

dissolution.

Using a pipette or glass rod, take a drop of the first solution and carefully spot it onto the

center of a piece of filter paper.

Repeat for each concentration, using a fresh piece of filter paper for each.

Allow the spots to air dry completely, or place them in a drying oven at a low temperature.

Examine the dried spots. The highest concentration that results in a uniform spot with no

visible, concentrated ring of dye particles in the center is considered the solubility of the dye

under those conditions.
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Method 2: Spectrophotometric Determination
(Quantitative)
This method provides a more precise and quantitative measure of solubility.

Principle: A saturated solution of the dye is prepared, and any undissolved solid is removed by

filtration. The concentration of the dye in the clear, saturated filtrate is then determined using a

UV-Visible spectrophotometer by comparing its absorbance to a calibration curve.

Apparatus and Materials:

UV-Visible Spectrophotometer

Analytical balance

Volumetric flasks and pipettes

Centrifuge and/or filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm)

Constant temperature water bath or shaker

Reactive Brown 18 dye powder

Deionized water

Procedure:

Prepare a Calibration Curve:

Create a stock solution of known concentration (e.g., 1 g/L) by accurately weighing the

dye and dissolving it in a known volume of deionized water.

Prepare a series of dilutions from the stock solution to create standards of known

concentrations (e.g., 5 mg/L, 10 mg/L, 15 mg/L, 20 mg/L, 25 mg/L).

Measure the absorbance of each standard at the wavelength of maximum absorbance

(λmax) for Reactive Brown 18.
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Plot a graph of absorbance versus concentration. This is the calibration curve.

Prepare a Saturated Solution:

Add an excess amount of Reactive Brown 18 powder to a known volume of deionized

water in a flask. The amount should be more than what is expected to dissolve.

Place the flask in a constant temperature water bath or shaker and agitate for an extended

period (e.g., 24 hours) to ensure equilibrium is reached.

Separate the Solid and Liquid Phases:

After equilibration, allow the solution to settle.

Carefully withdraw a sample of the supernatant. To ensure all undissolved particles are

removed, either centrifuge the sample and take the clear liquid, or filter it through a 0.45

µm syringe filter.

Determine the Concentration:

Accurately dilute a small volume of the clear, saturated filtrate with deionized water to

bring its concentration into the range of the calibration curve.

Measure the absorbance of the diluted filtrate at λmax.

Using the calibration curve, determine the concentration of the diluted solution.

Calculate the concentration of the original, undiluted saturated solution by multiplying by

the dilution factor. This value represents the solubility of the dye in g/L.

Visual Workflow for Solubility Determination
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Filter Paper Spot Test
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Caption: Workflow for the Filter Paper Spot Test.
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Caption: Workflow for Spectrophotometric Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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